Cas no 54789-23-0 (3,3,5,7-tetramethyl-2h-inden-1-one)

• Product Name: 3,3,5,7-tetramethyl-2h-inden-1-one
• CAS No: 54789-23-0
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 1591818
• PubChem ID: 599690
• Update Time: 2025-04-21

3,3,5,7-tetramethyl-2h-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,5,7-tetramethyl-2H-inden-1-one
• 2,3-dihydro-3,3,5,7-tetramethyl-1H-inden-1-one
• CTK8J1900
• 3,3,5,7-tetramethyl-1-indanone
• SureCN3368781
• 3,3,5,7-Tetramethyl-indan-1-on
• AC1LCDA5
• 3,3,5,7-Tetramethyl-1-indanon
• 1H-Inden-1-one, 2,3-dihydro-3,3,5,7-tetramethyl-
• 3,3,5,7-Tetramethyl-indanon
• 3,3,5,7-tetramethyl indane-1-one
• 3,3,5,7-tetramethyl-indan-1-one
• JNM5G3HW3W
• AJBDZJRXIGPVIO-UHFFFAOYSA-N
• DB-303996
• DTXSID60344811
• 3,3,5,7-Tetramethyl-1-indanone #
• SCHEMBL3368781
• UNII-JNM5G3HW3W
• 54789-23-0
• 3,3,5,7-tetramethyl-2h-inden-1-one

• Inchi： 1S/C13H16O/c1-8-5-9(2)12-10(6-8)13(3,4)7-11(12)14/h5-6H,7H2,1-4H3
• InChI Key： AJBDZJRXIGPVIO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC(C)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones